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Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606 Get Quote

An In-depth Technical Guide to 3-Methoxybutan-1-ol
An Overview for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and applications of 3-Methoxybutan-1-ol (CAS No: 2517-43-3). This bifunctional

compound, containing both a primary alcohol and an ether group, is utilized across various

industrial and research sectors.[1][2][3] Its properties make it a valuable high-boiling point

solvent, a coupling agent, and a key intermediate in the synthesis of more complex molecules.

[1][4]

Chemical Structure and Identification
3-Methoxybutan-1-ol is a primary alcohol in which the hydroxyl group at position 3 of butane-

1,3-diol is substituted with a methoxy group.[1][3] This structure imparts both hydrophilic (from

the alcohol group) and lipophilic (from the ether and alkyl chain) characteristics to the molecule.

IdentifierValue IUPAC Name3-methoxybutan-1-ol[3] SMILESCC(CCO)OC[3]

InChIInChI=1S/C5H12O2/c1-5(7-2)3-4-6/h5-6H,3-4H2,1-2H3[3] InChIKeyJSGVZVOGOQILFM-

UHFFFAOYSA-N[3]

>]; } } Caption: Chemical structure and key identifiers for 3-Methoxybutan-1-ol.
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3-Methoxybutan-1-ol is a clear, colorless, and odorless liquid that is miscible with water and

common organic solvents.[1][2][4] Its key physical and chemical properties are summarized in

the table below.

Property Value Reference(s)

Molecular Formula C₅H₁₂O₂ [1][5]

Molecular Weight 104.15 g/mol [1][3]

Boiling Point 161 °C [1][2]

Melting Point -85 °C [1][2]

Density 0.928 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.416 [1][2]

Flash Point 46 - 74 °C (115 - 117 °F) [1][2][6][7]

Vapor Pressure
1.3 hPa at 20 °C; 0.738 mmHg

at 25°C
[2][5]

Water Solubility Miscible / Soluble [2][5]

pKa 14.90 ± 0.10 (Predicted) [1][5]

LogP 0.002 at 25°C and pH 7 [1]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 3-Methoxybutan-1-
ol.
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Data Type Key Information / Reference

¹H NMR

Spectra available from suppliers like Sigma-

Aldrich and in databases such as ChemicalBook

and SpectraBase.[8][9]

¹³C NMR Data available in spectral databases.[8]

Mass Spectrometry
Electron ionization mass spectra are available in

the NIST Chemistry WebBook.[10][11]

IR Spectroscopy

IR spectral data is available in the NIST

Chemistry WebBook and other databases.[8]

[10]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3-Methoxybutan-1-ol are

not readily available in the provided search results, a common method for its preparation is

through the reduction of 3-methoxybutanal with hydrogen.[2] Additionally, general methods for

synthesizing similar alkoxy alcohols, such as the Williamson ether synthesis or the reduction of

a corresponding ketone, can be adapted.

General Protocol for the Synthesis of a Methoxy Alcohol via Ketone Reduction:

This protocol is based on the synthesis of a similar compound, 3-methoxy-2-butanol, and

illustrates a generalizable approach.[12]

Dissolution: Dissolve the corresponding ketone precursor (e.g., 3-methoxybutanone) in a

suitable alcohol solvent, such as methanol, within a round-bottom flask.

Cooling: Cool the solution to 0 °C using an ice bath to control the reaction exotherm.

Reduction: Slowly add a reducing agent, such as sodium borohydride (NaBH₄), in portions to

the cooled solution.[12]

Reaction Monitoring: After the addition is complete, allow the mixture to warm to room

temperature and stir. Monitor the reaction's progress using Thin Layer Chromatography
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(TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Quenching: Once the reaction is complete, carefully quench the excess reducing agent by

the slow addition of a saturated aqueous ammonium chloride solution.

Extraction: Extract the aqueous layer multiple times with a suitable organic solvent, such as

diethyl ether.

Purification: Combine the organic extracts, wash with brine, and dry over an anhydrous

drying agent like magnesium sulfate. After filtering, concentrate the solution under reduced

pressure. The crude product can then be purified by fractional distillation.[12]

// Nodes start [label="Start:\nKetone Precursor\n+ Solvent", shape=ellipse, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; reduction [label="Reduction\n(e.g., NaBH₄)\nat 0°C -> RT"]; monitoring

[label="Reaction Monitoring\n(TLC / GC-MS)"]; quench [label="Quenching\n(e.g., aq. NH₄Cl)"];

extraction [label="Workup:\nLiquid-Liquid Extraction"]; drying [label="Drying Organic

Phase\n(e.g., MgSO₄)"]; concentration [label="Solvent Removal\n(Rotary Evaporation)"];

purification [label="Purification\n(Fractional Distillation)"]; end [label="Final Product:\n3-
Methoxybutan-1-ol", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges start -> reduction; reduction -> monitoring; monitoring -> quench

[label="Reaction\nComplete"]; quench -> extraction; extraction -> drying; drying ->

concentration; concentration -> purification; purification -> end; } Caption: A generalized

workflow for the synthesis and purification of an alkoxy alcohol.

Reactivity and Chemical Stability
3-Methoxybutan-1-ol is stable under normal temperatures and pressures.[6] However, it is a

combustible liquid and its vapors can form explosive mixtures with air above its flashpoint.[2]

[13]

Incompatible Materials: It should be kept away from strong oxidizing agents, acid

anhydrides, and acid chlorides.[6] Contact with strong bases at elevated temperatures may

lead to runaway reactions.[14]

Hazardous Decomposition: Upon combustion, it may produce carbon monoxide and carbon

dioxide.[6]
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Storage: Store in a cool, dry, well-ventilated area away from sources of ignition, in a tightly

closed container.[6][15] The use of nitrogen blanketing is recommended for storage and

transport to minimize the potential formation of peroxides.[14]

Applications in Research and Industry
3-Methoxybutan-1-ol's unique properties lend it to a variety of applications:

Solvent: It is used as a high-boiling point solvent for lacquers, paints, coatings, inks, and

adhesives.[1][2][4] It is particularly effective in nitrocellulose lacquers and alkyd resin paints,

where it improves brushability and flow.[4]

Chemical Intermediate: It serves as an intermediate in the synthesis of plasticizers,

herbicides, and pharmaceuticals.[1][4] It has also been used to synthesize specific dyes and

xanthate complexes.[1]

Coupling Agent: It is used as a coupling agent in brake fluids.[1][4]

Cosmetics: In the cosmetics industry, it functions as a solvent.[1][5]

Research: It has been used as a model compound for studying the dehydration of alcohols.

[1]

Safety and Handling
Proper handling of 3-Methoxybutan-1-ol is essential to ensure laboratory and personnel

safety. It is considered a flammable liquid and may be harmful if swallowed.[16]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[15]

Skin Protection: Wear suitable protective clothing and gloves (e.g., neoprene).[14][15]

Respiratory Protection: Use in a well-ventilated area. If exposure limits are exceeded, a full-

face respirator may be necessary.[15]

First Aid Measures:
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[6][15]

Skin Contact: Remove contaminated clothing and flush the skin with plenty of water.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[6]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[6][15] Swallowing may lead to aspiration into the lungs, causing chemical

pneumonitis.[14]

Safe Handling

In Case of Exposure

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Use in Well-Ventilated Area
(Fume Hood)

Keep Away from Ignition Sources
(Heat, Sparks, Flames)

Exposure Occurs Inhalation:
Move to Fresh Air

Skin Contact:
Remove Clothing, Wash Area

Eye Contact:
Flush with Water (15 min)

Ingestion:
Rinse Mouth, Seek Medical Aid Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Methoxy-1-butanol | 2517-43-3 [chemicalbook.com]

2. 3-Methoxybutan-1-ol – Wikipedia [de.wikipedia.org]

3. 3-Methoxy-1-butanol | C5H12O2 | CID 17291 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. atamankimya.com [atamankimya.com]

5. Page loading... [guidechem.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. 3-methoxy-1-butanol, 2517-43-3 [thegoodscentscompany.com]

8. 3-Methoxy-1-butanol(2517-43-3) 1H NMR spectrum [chemicalbook.com]

9. spectrabase.com [spectrabase.com]

10. 1-Butanol, 3-methoxy- [webbook.nist.gov]

11. 1-Butanol, 3-methoxy- [webbook.nist.gov]

12. benchchem.com [benchchem.com]

13. 3-METHOXYBUTANOL [training.itcilo.org]

14. datasheets.scbt.com [datasheets.scbt.com]

15. echemi.com [echemi.com]

16. godavaribiorefineries.com [godavaribiorefineries.com]

To cite this document: BenchChem. [3-Methoxybutan-1-ol chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165606#3-methoxybutan-1-ol-chemical-properties-
and-structure]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b165606?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1686966.htm
https://de.wikipedia.org/wiki/3-Methoxybutan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-1-butanol
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=2565&id2=9850
https://www.guidechem.com/encyclopedia/3-methoxy-1-butanol-dic69787.html
https://pim-resources.coleparmer.com/sds/25032.pdf
https://www.thegoodscentscompany.com/data/rw1191171.html
https://www.chemicalbook.com/SpectrumEN_2517-43-3_1HNMR.htm
https://spectrabase.com/spectrum/DUew9RTstTY
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C5H12O2/c1-5(7-2)3-4-6/h5-6H,3-4H2,1-2H3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2517433&Mask=200
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_the_Synthesis_of_3_Methoxy_2_butanol.pdf
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/2517433.htm
https://datasheets.scbt.com/sc-231787.pdf
https://www.echemi.com/sds/3-methoxy-1-butanol-pid_Seven16248.html
https://www.godavaribiorefineries.com/sites/default/files/3-Methoxy-butanol.pdf
https://www.benchchem.com/product/b165606#3-methoxybutan-1-ol-chemical-properties-and-structure
https://www.benchchem.com/product/b165606#3-methoxybutan-1-ol-chemical-properties-and-structure
https://www.benchchem.com/product/b165606#3-methoxybutan-1-ol-chemical-properties-and-structure
https://www.benchchem.com/product/b165606#3-methoxybutan-1-ol-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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